4-[1-(4,6-dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one
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Overview
Description
DMTMM is an organic triazine derivative commonly used for activation of carboxylic acids, particularly for amide synthesis . It’s usually used in the chloride form but the tetrafluoroborate salt is also commercially available .
Synthesis Analysis
DMTMM is prepared by reaction of 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) with N-methylmorpholine (NMM). CDMT spontaneously reacts with NMM to form the quaternary ammonium chloride salt of DMTMM .Molecular Structure Analysis
The empirical formula of DMTMM is C10H17ClN4O3 and its molecular weight is 276.72 . The SMILES string representation of its structure is [Cl-].COc1nc(OC)nc(n1)[N+]2©CCOCC2 .Chemical Reactions Analysis
DMTMM can be used as a condensing agent for various transformations. It can facilitate the condensation of carboxylic acids and amines to the corresponding amides in tetrahydrofuran . It can also be used for the esterification of carboxylic acids with alcohols to the corresponding esters .Physical and Chemical Properties Analysis
DMTMM is a powder with an assay of ≥97.0% (calc. on dry substance, AT). It’s suitable for coupling reactions and has a storage temperature of -20°C .Mechanism of Action
Target of Action
Similar compounds like 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium are known to be used as condensing agents in peptide synthesis . This suggests that the compound might interact with carboxylic acids and amines, facilitating their condensation into amides.
Mode of Action
The compound acts as a condensing agent, facilitating the formation of amides from carboxylic acids and amines . It does so by reacting with the carboxylic acid to form an active ester, which is highly reactive and can undergo a nucleophilic attack by an amine .
Result of Action
The primary result of the compound’s action is the formation of amides from carboxylic acids and amines . This reaction is crucial in peptide synthesis, leading to the creation of proteins. The molecular and cellular effects of the compound’s action would therefore be dependent on the specific proteins being synthesized.
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the presence of water can affect the compound’s stability and reactivity . Additionally, the pH of the environment might also influence the compound’s efficacy as a condensing agent.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It has been used as an enantioseparation enhancer in the chiral derivatization-LC analysis of D- and L-amino acids . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in amino acid metabolism .
Molecular Mechanism
The molecular mechanism of action of 4-[1-(4,6-dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one is not well-defined. It is known to act as a condensing agent in the derivatization of D- and L-amino acids, suggesting that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
It is known to interact with D- and L-amino acids, suggesting that it may be involved in amino acid metabolism .
Properties
IUPAC Name |
4-[1-(4,6-dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N6O3/c1-20-11-14-10(15-12(16-11)21-2)18-5-8(6-18)17-4-3-13-9(19)7-17/h8H,3-7H2,1-2H3,(H,13,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNPOKUNWCZDSGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N2CC(C2)N3CCNC(=O)C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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